Cas no 1361666-17-2 (4-Hydroxy-5-methyl-2-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 4-Hydroxy-5-methyl-2-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361666-17-2
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4920051
• Update Time: 2025-05-20

4-Hydroxy-5-methyl-2-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methyl-2-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C12H8Cl3NO/c1-6-5-16-9(4-10(6)17)7-2-3-8(13)12(15)11(7)14/h2-5H,1H3,(H,16,17)
• InChI Key： RNLRLHYMJPNARN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC(C(C)=CN1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 391
• XLogP3: 4
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-5-methyl-2-(2,3,4-trichlorophenyl)pyridine

4-Hydroxy-5-Methyl-2-(2,3,4-Trichlorophenyl)Pyridine: A Comprehensive Overview

4-Hydroxy-5-Methyl-2-(2,3,4-Trichlorophenyl)Pyridine (CAS No. 1361666-17-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in drug discovery and material science. The molecule features a pyridine ring substituted with a hydroxyl group at position 4, a methyl group at position 5, and a trichlorophenyl group at position 2. These substituents contribute to its distinct chemical properties and potential biological activities.

The synthesis of 4-Hydroxy-5-Methyl-2-(2,3,4-Trichlorophenyl)Pyridine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the trichlorophenyl-pyridine moiety.

One of the most intriguing aspects of this compound is its potential as a precursor in drug development. Pyridine derivatives are known for their ability to modulate various biological targets, including enzymes and receptors. Studies have shown that 4-Hydroxy-5-Methyl-2-(2,3,4-Trichlorophenyl)Pyridine exhibits promising activity in vitro against certain enzymes implicated in neurodegenerative diseases. This suggests that it could serve as a lead compound for developing therapeutic agents targeting these conditions.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The trichlorophenyl group imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and solar cells due to its ability to enhance charge transport properties.

The physical properties of 4-Hydroxy-5-Methyl-2-(2,3,4-Trichlorophenyl)Pyridine are equally noteworthy. Its melting point and solubility characteristics make it suitable for various analytical techniques such as chromatography and spectroscopy. Advanced characterization methods like X-ray crystallography have been employed to determine its crystal structure, providing insights into its packing behavior and intermolecular interactions.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have explored its biodegradation under different environmental conditions, revealing that it undergoes microbial transformation under aerobic conditions. This information is vital for ensuring sustainable practices in industries handling such compounds.

In conclusion, 4-Hydroxy-5-Methyl-2-(2,3,4-Trichlorophenyl)Pyridine (CAS No. 1361666-17-2) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and properties continue to drive innovative research across various disciplines.